Cas no 900175-51-1 (Phenol, 4-fluoro-2-methyl-, carbonate (2:1))

Phenol, 4-fluoro-2-methyl-, carbonate (2:1) structure
900175-51-1 structure
Product Name:Phenol, 4-fluoro-2-methyl-, carbonate (2:1)
CAS No:900175-51-1
MF:C15H16F2O5
MW:314.281352043152
CID:796357
PubChem ID:71430675
Update Time:2025-04-19

Phenol, 4-fluoro-2-methyl-, carbonate (2:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-fluoro-2-methyl-, carbonate (2:1)
    • carbonic acid,4-fluoro-2-methylphenol
    • DTXSID30849287
    • C15H16F2O5
    • Carbonic acid--4-fluoro-2-methylphenol (1/2)
    • 900175-51-1
    • carbonic acid;4-fluoro-2-methylphenol
    • Inchi: 1S/2C7H7FO.CH2O3/c2*1-5-4-6(8)2-3-7(5)9;2-1(3)4/h2*2-4,9H,1H3;(H2,2,3,4)
    • InChI Key: PACFWGNXHVUZOR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C)C=1)O.FC1C=CC(=C(C)C=1)O.OC(=O)O

Computed Properties

  • Exact Mass: 314.09657993g/mol
  • Monoisotopic Mass: 314.09657993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 121
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98Ų
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